2-[4-(2-Methylbutan-2-yl)phenoxy]propanamide

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: 2-[4-(2-methylbutan-2-yl)phenoxy]propanamide
• InChI: InChI=1S/C14H21NO2/c1-5-14(3,4)11-6-8-12(9-7-11)17-10(2)13(15)16/h6-10H,5H2,1-4H3,(H2,15,16)
• InChI Key: GDSUKLKJVCFDGH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)(C)C1=CC=C(C=C1)OC(C)C(=O)N

Description

2-[4-(2-Methylbutan-2-yl)phenoxy]propanamide is an organic compound with a complex structure that includes a phenoxy group attached to a propanamide backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(2-Methylbutan-2-yl)phenoxy]propanamide typically involves the reaction of 4-(2-Methylbutan-2-yl)phenol with 2-bromopropanamide under basic conditions. The reaction proceeds through a nucleophilic substitution mechanism where the phenoxide ion attacks the bromopropanamide, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[4-(2-Methylbutan-2-yl)phenoxy]propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents, leading to the formation of corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the amide group to an amine using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH₄) in anhydrous ether.

Substitution: Halogens (e.g., bromine) in the presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines.

Substitution: Formation of halogenated derivatives or other substituted aromatic compounds.

Scientific Research Applications

2-[4-(2-Methylbutan-2-yl)phenoxy]propanamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anti-inflammatory properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[4-(2-Methylbutan-2-yl)phenoxy]propanamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• {2-[4-(2-Methylbutan-2-yl)phenoxy]ethyl}(propan-2-yl)amine
• {2-[4-(2-Methylbutan-2-yl)phenoxy]ethyl}(propyl)amine

Uniqueness

2-[4-(2-Methylbutan-2-yl)phenoxy]propanamide is unique due to its specific structural features, which confer distinct chemical and biological properties